Cas no 19022-06-1 (1H-Benzimidazole,2-(3,5-dinitrophenyl)-)

1H-Benzimidazole,2-(3,5-dinitrophenyl)- structure
19022-06-1 structure
Product Name:1H-Benzimidazole,2-(3,5-dinitrophenyl)-
CAS No:19022-06-1
MF:C13H8N4O4
MW:284.227022171021
CID:236143
PubChem ID:318126
Update Time:2025-04-19

1H-Benzimidazole,2-(3,5-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(3,5-dinitrophenyl)-
    • 2-(3,5-dinitrophenyl)-1H-benzimidazole
    • 2-(3,5-dinitro-phenyl)-1H-benzoimidazole
    • 2-(3,5-dinitrophenyl)benzimidazole
    • 2-(3,5-dinitrophenyl)-benzimidazole
    • 2-< 3,5-Dinitro-phenyl> -benzimidazol
    • AC1L7XES
    • NSC252754
    • NSC-252754
    • DTXSID60312333
    • 19022-06-1
    • SCHEMBL21772069
    • Inchi: 1S/C13H8N4O4/c18-16(19)9-5-8(6-10(7-9)17(20)21)13-14-11-3-1-2-4-12(11)15-13/h1-7H,(H,14,15)
    • InChI Key: ZWZYQZVBPLYOFM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1)C1=NC2C=CC=CC=2N1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 283.04681
  • Monoisotopic Mass: 284.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • Density: 1.544
  • Boiling Point: 524.7°C at 760 mmHg
  • Flash Point: 271.1°C
  • Refractive Index: 1.74
  • PSA: 112.06
  • LogP: 4.09270
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